Cas no 598-71-0 (Butane, 2,3-dibromo-,(2R,3R)-rel-)

• Product Name: Butane, 2,3-dibromo-,(2R,3R)-rel-
• CAS No: 598-71-0
• MF: C₄H₈Br₂
• MW: 215.914319992065
• CID: 370558
• PubChem ID: 21508
• Update Time: 2025-04-19

Butane, 2,3-dibromo-,(2R,3R)-rel- Chemical and Physical Properties

Names and Identifiers

• Butane, 2,3-dibromo-,(2R,3R)-rel-
• Erythro-2,3-dibromobutane
• (.+-.)-2,3-Dibromobutane
• (±)-2,3-DibroMobutane
• NSC 245048
• D89609
• Butane,3-dibromo-, (R*,S*)-
• NSC115796
• NSC 8414
• .beta.-Butylene bromide
• NSC245048
• NS00043165
• MFCD00000146
• D0177
• (+/-)-2,3-Dibromobutane, 98%
• Butane, 2,3-dibromo-
• starbld0004331
• A829955
• 598-71-0
• EINECS 226-476-1
• ?2,3-DIBROMOBUTANE
• Butane,3-dibromo-, meso-
• NSC-8414
• Butane,3-dibromo-
• (R*,R*)-(+-)-2,3-Dibromobutane
• Butane,3-dibromo-, (.+-.)-
• F0001-1420
• SCHEMBL1668124
• CS-W014879
• NSC-115796
• dl-2,3-Dibromobutane
• NSC-245048
• Butane,3-dibromo-, (R*,R*)-(.+-.)-
• NSC8414
• FT-0609518
• EN300-124518
• 2,3-DIBROMOBUTANE
• DTXSID70871128
• (+/-)-2,3-Dibromobutane
• dibromo butane
• AKOS015913326
• 5408-86-6
• Butane, 2,3-dibromo-, (R*,R*)-(+-)-
• 2,3-Dibromobutane, (+/-) + meso
• rel-(2S,3S)-2,3-dibromobutane
• J-802048
• AS-10545
• InChI=1/C4H8Br2/c1-3(5)4(2)6/h3-4H,1-2H

• Inchi： 1S/C4H8Br2/c1-3(5)4(2)6/h3-4H,1-2H3
• InChI Key： BXXWFOGWXLJPPA-UHFFFAOYSA-N
• SMILES： BrC(C)C(C)Br

Computed Properties

• Exact Mass: 213.89924
• Monoisotopic Mass: 213.899
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 6
• Rotatable Bond Count: 1
• Complexity: 30.5
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: Not determined
• XLogP3: 2.6
• Topological Polar Surface Area: 0

Experimental Properties

• Color/Form: colorless liquid
• Density: 1.786 g/mL at 25 °C(lit.)
• Melting Point: -25.98°C (estimate)
• Boiling Point: 73 °C/47 mmHg(lit.)
• Flash Point: 105 °C
• Refractive Index: n20/D 1.515(lit.)
• PSA: 0
• LogP: 2.55320

Butane, 2,3-dibromo-,(2R,3R)-rel- Security Information

• Hazard Category Code： 36
• Safety Instruction： 26-37/39
• Hazardous Material Identification：
• Risk Phrases：36